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Compound of Interest

Compound Name: 5-Bromoisoquinoline-1-carbonitrile

Cat. No.: B1404331 Get Quote

Introduction
Heterocyclic compounds form the backbone of a vast array of pharmaceuticals, natural

products, and functional materials.[1] Among these, the isoquinoline scaffold is a privileged

structure, appearing in numerous biologically active molecules.[2] This guide provides an in-

depth technical overview of 5-Bromoisoquinoline-1-carbonitrile, a highly functionalized and

versatile building block for chemical synthesis. Its structure, featuring two distinct and

strategically positioned reactive sites—a bromine atom at the 5-position and a nitrile group at

the 1-position—makes it an invaluable intermediate for researchers in medicinal chemistry and

drug development.[3] We will explore its core molecular properties, detail robust synthetic

protocols, discuss methods for structural characterization, and survey its synthetic utility in

creating complex molecular architectures.

Core Molecular Properties
5-Bromoisoquinoline-1-carbonitrile is a solid organic compound whose structure is defined

by an isoquinoline ring system substituted with a bromine atom and a cyano (-C≡N) group. The

precise placement of these functional groups dictates its chemical reactivity and utility.
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Property Data Source(s)

IUPAC Name
5-bromoisoquinoline-1-

carbonitrile
[4]

CAS Number 956003-76-2 [4][5]

Molecular Formula C₁₀H₅BrN₂ [1][4]

Molecular Weight 233.07 g/mol [5]

Physical Form Solid
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Structural Representation:

The molecule consists of a bicyclic aromatic system where a benzene ring is fused to a

pyridine ring. The bromine atom is located on the benzene portion at the C-5 position, while the

electron-withdrawing nitrile group is at the C-1 position of the pyridine ring. This arrangement

significantly influences the electronic properties and reactivity of the entire scaffold.

Synthetic Pathway and Experimental Protocols
The synthesis of 5-Bromoisoquinoline-1-carbonitrile is most effectively achieved through a

two-stage process: the initial selective bromination of the isoquinoline core, followed by the

introduction of the carbonitrile functionality at the C-1 position. This strategy ensures high yields

and regiochemical control.
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Overall Synthetic Workflow

Isoquinoline

5-Bromoisoquinoline

 Step 1: 
 Electrophilic Bromination 

 (Protocol 2.1) 

5-Bromoisoquinoline-1-carbonitrile

 Step 2: 
 Reissert Reaction 

 (Protocol 2.2) 
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Analytical Validation Workflow

Purified Product

NMR Spectroscopy
(¹H, ¹³C)

 Confirms Connectivity 
 & Proton Environment 

Mass Spectrometry

 Confirms Molecular Weight 
 & Bromine Presence 

IR Spectroscopy

 Confirms Nitrile 
 Functional Group 

Structure Verified
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Divergent Synthetic Pathways

5-Bromoisoquinoline-
1-carbonitrile

Suzuki Coupling
(C-C Bond Formation)

 C-5 Position 
 (Pd Catalyst, Boronic Acid) 

Buchwald-Hartwig
Amination (C-N Bond Formation)

 C-5 Position 
 (Pd Catalyst, Amine) 

Nitrile Hydrolysis

 C-1 Position 
 (Acid/Base) 

Nitrile Reduction

 C-1 Position 
 (e.g., LiAlH₄) 

5-Aryl-isoquinoline-
1-carbonitrile

5-Amino-isoquinoline-
1-carbonitrile

5-Bromoisoquinoline-
1-carboxylic acid

5-Bromo-1-(aminomethyl)
-isoquinoline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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